Cas no 1895283-80-3 (1-(2,4,5-trifluorophenyl)cyclobutylmethanamine)
1-(2,4,5-trifluorophenyl)cyclobutylmethanamine Chemical and Physical Properties
Names and Identifiers
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- 1-(2,4,5-trifluorophenyl)cyclobutylmethanamine
- [1-(2,4,5-trifluorophenyl)cyclobutyl]methanamine
- EN300-1796992
- 1895283-80-3
-
- Inchi: 1S/C11H12F3N/c12-8-5-10(14)9(13)4-7(8)11(6-15)2-1-3-11/h4-5H,1-3,6,15H2
- InChI Key: IBDDAFUMVAQFDF-UHFFFAOYSA-N
- SMILES: FC1C=C(C(=CC=1C1(CN)CCC1)F)F
Computed Properties
- Exact Mass: 215.09218387g/mol
- Monoisotopic Mass: 215.09218387g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 26Ų
1-(2,4,5-trifluorophenyl)cyclobutylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1796992-0.05g |
[1-(2,4,5-trifluorophenyl)cyclobutyl]methanamine |
1895283-80-3 | 0.05g |
$959.0 | 2023-09-19 | ||
| Enamine | EN300-1796992-0.1g |
[1-(2,4,5-trifluorophenyl)cyclobutyl]methanamine |
1895283-80-3 | 0.1g |
$1005.0 | 2023-09-19 | ||
| Enamine | EN300-1796992-0.25g |
[1-(2,4,5-trifluorophenyl)cyclobutyl]methanamine |
1895283-80-3 | 0.25g |
$1051.0 | 2023-09-19 | ||
| Enamine | EN300-1796992-0.5g |
[1-(2,4,5-trifluorophenyl)cyclobutyl]methanamine |
1895283-80-3 | 0.5g |
$1097.0 | 2023-09-19 | ||
| Enamine | EN300-1796992-1.0g |
[1-(2,4,5-trifluorophenyl)cyclobutyl]methanamine |
1895283-80-3 | 1g |
$1142.0 | 2023-06-02 | ||
| Enamine | EN300-1796992-2.5g |
[1-(2,4,5-trifluorophenyl)cyclobutyl]methanamine |
1895283-80-3 | 2.5g |
$2240.0 | 2023-09-19 | ||
| Enamine | EN300-1796992-5.0g |
[1-(2,4,5-trifluorophenyl)cyclobutyl]methanamine |
1895283-80-3 | 5g |
$3313.0 | 2023-06-02 | ||
| Enamine | EN300-1796992-10.0g |
[1-(2,4,5-trifluorophenyl)cyclobutyl]methanamine |
1895283-80-3 | 10g |
$4914.0 | 2023-06-02 | ||
| Enamine | EN300-1796992-1g |
[1-(2,4,5-trifluorophenyl)cyclobutyl]methanamine |
1895283-80-3 | 1g |
$1142.0 | 2023-09-19 | ||
| Enamine | EN300-1796992-5g |
[1-(2,4,5-trifluorophenyl)cyclobutyl]methanamine |
1895283-80-3 | 5g |
$3313.0 | 2023-09-19 |
1-(2,4,5-trifluorophenyl)cyclobutylmethanamine Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
Additional information on 1-(2,4,5-trifluorophenyl)cyclobutylmethanamine
Comprehensive Overview of 1-(2,4,5-Trifluorophenyl)cyclobutylmethanamine (CAS No. 1895283-80-3)
1-(2,4,5-Trifluorophenyl)cyclobutylmethanamine (CAS No. 1895283-80-3) is a fluorinated organic compound with a unique structural framework, combining a cyclobutylmethanamine moiety with a 2,4,5-trifluorophenyl group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile building block for drug discovery and material science applications. The presence of multiple fluorine atoms enhances its lipophilicity and metabolic stability, making it a valuable candidate for medicinal chemistry optimization.
The molecular structure of 1-(2,4,5-trifluorophenyl)cyclobutylmethanamine features a cyclobutane ring, which introduces steric constraints that can influence binding affinity and selectivity in target interactions. Researchers are particularly interested in its role as an intermediate in synthesizing bioactive molecules, including kinase inhibitors and GPCR modulators. The compound’s CAS No. 1895283-80-3 is frequently searched in chemical databases, reflecting its growing relevance in high-throughput screening and lead optimization programs.
Recent trends in drug development highlight the demand for fluorinated scaffolds like 1-(2,4,5-trifluorophenyl)cyclobutylmethanamine, as fluorine incorporation often improves pharmacokinetic properties. Discussions in scientific forums frequently address questions such as: "How does fluorination impact the bioavailability of cyclobutylamine derivatives?" or "What synthetic routes are available for CAS No. 1895283-80-3?" These queries underscore the compound’s intersection with cutting-edge research in fluorine chemistry and fragment-based drug design.
From a synthetic perspective, the preparation of 1-(2,4,5-trifluorophenyl)cyclobutylmethanamine typically involves multi-step organic transformations, including palladium-catalyzed cross-coupling or nucleophilic substitution reactions. The 2,4,5-trifluorophenyl moiety is often introduced via Suzuki-Miyaura or Buchwald-Hartwig couplings, while the cyclobutylmethanamine group may be constructed through ring-closing strategies or reductive amination. Analytical techniques such as NMR, HPLC, and LC-MS are critical for characterizing the compound’s purity and structural integrity.
Beyond pharmaceuticals, CAS No. 1895283-80-3 has potential applications in materials science, particularly in the design of fluorinated polymers or liquid crystals. Its rigid cyclobutyl core and electron-withdrawing fluorine atoms could contribute to thermal stability and optical properties, aligning with industry needs for advanced functional materials. Researchers exploring "fluorinated cyclobutylamine applications" or "1895283-80-3 synthesis optimization" will find this compound a compelling subject for innovation.
In summary, 1-(2,4,5-trifluorophenyl)cyclobutylmethanamine represents a promising scaffold at the nexus of medicinal chemistry and materials science. Its CAS No. 1895283-80-3 serves as a key identifier for researchers navigating fluorinated compound libraries, while its structural features continue to inspire novel applications. As the scientific community prioritizes sustainable and efficient synthetic methodologies, this compound’s role in enabling next-generation therapeutics and materials is poised to expand further.
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